Enantiomeric filtration separation of supramolecular framework membranes†

Chemical Communications Pub Date: 2023-10-03 DOI: 10.1039/D3CC04060G

Abstract

A two-dimensional supramolecular framework with a tetragonal structure is constructed via host–guest interaction of a pillar[5]arene grafted polyanion with a modified porphyrin. The membrane of the framework with a chiral counterion exhibits enantiomeric selectivity during the filtration of racemic molecules with amino groups, demonstrating broadened potential in chiral separations.

Graphical abstract: Enantiomeric filtration separation of supramolecular framework membranes
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